Cas no 1261920-30-2 (2-(5-Formylthiophen-2-YL)nicotinic acid)

• Product Name: 2-(5-Formylthiophen-2-YL)nicotinic acid
• CAS No: 1261920-30-2
• MF: C₁₁H₇NO₃S
• MW: 233.243181467056
• MDL: MFCD18317153
• CID: 2763530
• PubChem ID: 53222978
• Update Time: 2025-05-22

2-(5-Formylthiophen-2-YL)nicotinic acid Chemical and Physical Properties

Names and Identifiers

• MFCD18317153
• 2-(5-FORMYLTHIOPHEN-2-YL)NICOTINIC ACID
• 1261920-30-2
• DTXSID10687280
• 2-(5-Formylthiophen-2-yl)nicotinic acid, 95%
• SCHEMBL15330222
• 2-(5-Formylthiophen-2-YL)nicotinic acid

• MDL： MFCD18317153
• Inchi： 1S/C11H7NO3S/c13-6-7-3-4-9(16-7)10-8(11(14)15)2-1-5-12-10/h1-6H,(H,14,15)
• InChI Key： YOCBFRFUTASBAU-UHFFFAOYSA-N
• SMILES： S1C(C=O)=CC=C1C1C(C(=O)O)=CC=CN=1

Computed Properties

• Exact Mass: 233.01466426Da
• Monoisotopic Mass: 233.01466426Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 95.5Ų

Additional information on 2-(5-Formylthiophen-2-YL)nicotinic acid

Introduction to 2-(5-Formylthiophen-2-YL)nicotinic Acid (CAS No. 1261920-30-2)

The compound 2-(5-Formylthiophen-2-YL)nicotinic acid, identified by the CAS registry number 1261920-30-2, is a fascinating molecule with significant potential in the field of medicinal chemistry and pharmacology. This compound belongs to the class of nicotinic acids, which are derivatives of nicotinic acid, a form of vitamin B3. The presence of the thiophene ring and the formyl group introduces unique electronic and structural properties that make this compound a subject of interest in various research areas.

Recent studies have highlighted the importance of thiophene-containing compounds in drug design due to their ability to modulate biological activities through specific interactions with target proteins. The thiophene ring, a five-membered aromatic heterocycle, is known for its stability and versatility in chemical modifications. In the case of 2-(5-Formylthiophen-2-YL)nicotinic acid, the thiophene moiety is substituted at the 5-position with a formyl group, which adds an aldehyde functionality to the molecule. This substitution pattern is expected to influence the compound's reactivity, solubility, and bioavailability.

The nicotinic acid moiety in this compound is a key structural element that contributes to its potential pharmacological activity. Nicotinic acids are known for their role in energy metabolism and their ability to modulate cellular signaling pathways. The combination of nicotinic acid with a thiophene ring creates a hybrid structure that may exhibit enhanced bioactivity compared to its individual components. Recent research has focused on optimizing such hybrid molecules to improve their efficacy and reduce adverse effects in therapeutic applications.

In terms of synthesis, 2-(5-Formylthiophen-2-YL)nicotinic acid can be prepared through various routes, including coupling reactions and oxidative transformations. The choice of synthetic method depends on the availability of starting materials and the desired purity of the final product. For instance, one approach involves the condensation of nicotinaldehyde with an appropriately substituted thiophene derivative, followed by oxidation to yield the carboxylic acid group.

The physical and chemical properties of this compound are critical for its application in pharmaceuticals. Its molecular weight, logP value, and solubility characteristics are essential parameters that determine its behavior in biological systems. Recent advancements in computational chemistry have enabled researchers to predict these properties with high accuracy using molecular modeling techniques. Such predictions have been instrumental in guiding experimental studies and optimizing synthetic strategies.

The biological activity of 2-(5-Formylthiophen-2-YL)nicotinic acid has been explored in several contexts. In vitro assays have demonstrated its potential as an inhibitor of certain enzymes or as a modulator of receptor activity. For example, studies have shown that this compound may exhibit anti-inflammatory or antioxidant properties due to its ability to scavenge free radicals or inhibit pro-inflammatory cytokines.

In conclusion, 2-(5-Formylthiophen-2-YL)nicotinic acid (CAS No. 1261920-30-2) represents a promising candidate for further exploration in drug discovery programs. Its unique structure, combined with recent advances in synthetic and computational methods, positions it as a valuable tool for developing novel therapeutic agents.